3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate
Overview
Description
3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate (3-APO-TF) is a versatile organic compound that has been used as a reagent in a wide range of scientific and medical research applications. It has a wide range of properties, such as its low toxicity, low volatility, and low reactivity, that make it ideal for use in laboratory experiments. In addition, it has a wide range of biochemical and physiological effects that make it a useful tool for research involving the study of biological systems.
Mechanism of Action
3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate is a versatile reagent that can be used in a wide range of scientific and medical research applications. It has a wide range of biochemical and physiological effects, including the inhibition of the enzyme serine protease, the inhibition of the epidermal growth factor receptor, and the inhibition of various other enzymes. In addition, it has been shown to have anti-inflammatory, anti-cancer, and anti-fungal properties.
Biochemical and Physiological Effects
3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and anti-fungal properties. In addition, it has been shown to inhibit the enzyme serine protease and the epidermal growth factor receptor. It has also been shown to inhibit various other enzymes, such as thymidine kinase and diacylglycerol kinase.
Advantages and Limitations for Lab Experiments
The use of 3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate in laboratory experiments has several advantages. It has low toxicity, low volatility, and low reactivity, which makes it ideal for use in laboratory experiments. In addition, it has a wide range of biochemical and physiological effects, which makes it a useful tool for research involving the study of biological systems. The main limitation of 3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate is its cost, as it is relatively expensive compared to other reagents.
Future Directions
The use of 3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate in scientific and medical research has a wide range of potential future applications. It could be used in the development of new drugs and therapies, as well as in the development of new diagnostic tools and treatments. In addition, it could be used in the development of new materials, such as biodegradable polymers, and in the development of new imaging technologies. It could also be used in the development of new methods for drug delivery and in the development of new methods for drug targeting. Finally, it could be used in the development of new methods for drug synthesis and in the development of new methods for drug metabolism.
Synthesis Methods
3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate is synthesized using a two-step reaction. The first step involves the reaction of 1-amino-2-propanol and trifluoroacetic acid, which produces 1-amino-2-propanol trifluoroacetate. The second step involves the reaction of 1-amino-2-propanol trifluoroacetate with oxazolidin-2-one, which produces 3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate.
Scientific Research Applications
3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate has been used as a reagent in a wide range of scientific and medical research applications. It has been used in the synthesis of various compounds, such as inhibitors of serine proteases and inhibitors of the epidermal growth factor receptor. In addition, it has been used in the synthesis of various peptide derivatives and in the synthesis of various small molecules. It has also been used in the synthesis of various peptide-based drugs, such as peptide-based antibiotics and peptide-based antifungal agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate involves the reaction of 2-amino-1-propanol with ethyl chloroformate to form ethyl 2-(chlorocarbonyl)aminoacetate. This intermediate is then reacted with ethyl trifluoroacetate and sodium hydroxide to form the final product.", "Starting Materials": [ "2-amino-1-propanol", "ethyl chloroformate", "ethyl trifluoroacetate", "sodium hydroxide" ], "Reaction": [ "Step 1: React 2-amino-1-propanol with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-(chlorocarbonyl)aminoacetate.", "Step 2: React ethyl 2-(chlorocarbonyl)aminoacetate with ethyl trifluoroacetate and sodium hydroxide to form 3-(1-aminopropan-2-yl)-1,3-oxazolidin-2-one trifluoroacetate.", "Step 3: Purify the final product by recrystallization or column chromatography." ] } | |
CAS RN |
2408968-70-5 |
Molecular Formula |
C8H13F3N2O4 |
Molecular Weight |
258.2 |
Purity |
95 |
Origin of Product |
United States |
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